Cas no 686770-97-8 (ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetate
• CAS No: 686770-97-8
• MF: C₁₆H₁₆N₂O₃S₂
• MW: 348.439841270447
• CID: 6179859
• PubChem ID: 756736
• Update Time: 2025-05-25

ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetate
• HMS1418N19
• ethyl 2-[(4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetate
• F0579-0078
• ethyl 2-((4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetate
• SR-01000120185-1
• 686770-97-8
• SR-01000120185
• IFLab1_002417
• ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetate
• AKOS024584774

• Inchi： 1S/C16H16N2O3S2/c1-2-21-13(19)10-23-16-17-12-8-9-22-14(12)15(20)18(16)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： ABCUPSXLIUTLQS-UHFFFAOYSA-N
• SMILES： S1CCC2=C1C(N(C1C=CC=CC=1)C(=N2)SCC(=O)OCC)=O

Computed Properties

• Exact Mass: 348.06023472g/mol
• Monoisotopic Mass: 348.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetate

Research Brief on Ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetate (CAS: 686770-97-8)

The compound ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetate (CAS: 686770-97-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidine derivative is part of a broader class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological potential.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often implicated in diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetate exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for drug development. Molecular docking studies have further revealed its binding affinity and interaction patterns with kinase active sites, providing insights for structure-activity relationship (SAR) optimization.

Another notable aspect of recent research is the exploration of the compound's synthetic pathways. Efficient and scalable synthesis methods are crucial for advancing preclinical studies. Recent publications have reported improved synthetic routes for ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetate, emphasizing greener chemistry approaches and higher yields. These advancements are expected to facilitate further pharmacological evaluations and potential industrial applications.

In addition to its kinase inhibitory properties, ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetate has shown promise in antimicrobial assays. Studies have reported its efficacy against a range of bacterial and fungal pathogens, highlighting its potential as a broad-spectrum antimicrobial agent. Mechanistic studies suggest that its activity may be linked to interference with microbial cell wall synthesis or metabolic pathways, though further investigations are needed to confirm these hypotheses.

Despite these promising findings, challenges remain in the development of ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have begun to tackle these challenges by employing advanced drug delivery systems and formulation strategies to enhance the compound's therapeutic index.

In conclusion, ethyl 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetate (CAS: 686770-97-8) represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology, infectious diseases, and beyond. Continued research efforts are essential to fully unlock its therapeutic potential and translate laboratory findings into clinical benefits.